Cas no 19078-90-1 (1,3-Isobenzofurandione, 4-chloro-3a,4,7,7a-tetrahydro-)
19078-90-1 structure
Product Name:1,3-Isobenzofurandione, 4-chloro-3a,4,7,7a-tetrahydro-
CAS No:19078-90-1
MF:C8H7ClO3
MW:186.592381715775
CID:95587
PubChem ID:14198353
Update Time:2025-04-18
1,3-Isobenzofurandione, 4-chloro-3a,4,7,7a-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Isobenzofurandione, 4-chloro-3a,4,7,7a-tetrahydro-
- 4-chloro-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
- 19078-90-1
- DTXSID80557264
-
- Inchi： 1S/C8H7ClO3/c9-5-3-1-2-4-6(5)8(11)12-7(4)10/h1,3-6H,2H2
- InChI Key： WASUTDDRWBANJH-UHFFFAOYSA-N
- SMILES： ClC1C=CCC2C(=O)OC(C21)=O
Computed Properties
- Exact Mass: 186.0083718g/mol
- Monoisotopic Mass: 186.0083718g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 43.4Ų
1,3-Isobenzofurandione, 4-chloro-3a,4,7,7a-tetrahydro- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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